Cas no 6337-27-5 ( )

  structure
  structure
Product Name: 
CAS No:6337-27-5
MF:C14H12O3
MW:228.243284225464
CID:959993
PubChem ID:236033
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
    • 4-Phenylcyclohex-4-ene-1,2-carboxylic anhydride
    • 5-phenyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • AC1L5VPB
    • AC1Q6H89
    • AG-J-48899
    • AR-1G9404
    • CTK2F7587
    • maleic anhydride adduct of 2-Phenyl-1,3-butadien
    • Maleic-anhydride of 2-Phenyl-1,3-butadione
    • NSC38050
    • 6337-27-5
    • DTXSID60284622
    • 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-phenyl-
    • NSC-38050
    • JKYWPOLMZPJQML-UHFFFAOYSA-N
    • SCHEMBL8532632
    • 5-Phenyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
    •  
    • Inchi: 1S/C14H12O3/c15-13-11-7-6-10(8-12(11)14(16)17-13)9-4-2-1-3-5-9/h1-6,11-12H,7-8H2
    • InChI Key: JKYWPOLMZPJQML-UHFFFAOYSA-N
    • SMILES: O1C(C2CC=C(C3C=CC=CC=3)CC2C1=O)=O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 487.9°C at 760 mmHg
  • Flash Point: 248.9°C
  • Refractive Index: 1.598
  • PSA: 66.03
  • LogP: 2.17960
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